3,5,6,7,8,8a-Hexahydroindolizine

• IUPAC Name: 3,5,6,7,8,8a-hexahydroindolizine
• InChI: InChI=1S/C8H13N/c1-2-6-9-7-3-5-8(9)4-1/h3,5,8H,1-2,4,6-7H2
• InChI Key: ZWZQSLQJKCKOIM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2CC=CC2C1
• Molecular Formula: C8H13N
• DSSTOX Substance ID: DTXSID50536187
• Molecular Weight: 123.20 g/mol
• CAS RN: 92675-44-0

Description

“3,5,6,7,8,8a-Hexahydroindolizine” is a type of indolizine, which is a nitrogen-containing heteroaromatic compound. Indolizines are important in the field of medicinal chemistry due to their presence in many biologically active molecules.

Synthesis Analysis

The synthesis of indolizines has been a subject of research for many years. Recent methods for the synthesis of indolizines can be categorized into four distinct categories: cyclocondensations, cycloadditions, cyclization/eliminations, and cycloisomerizations. For instance, one efficient strategy for the synthesis of indolizine-1-carboxylates involves the iodine-catalyzed Ortoleva–King reaction of 2-pyridylacetate with various benzophenones followed by the aldol condensation of pyridinium intermediate.

Molecular Structure Analysis

The molecular structure of “3,5,6,7,8,8a-Hexahydroindolizine” is characterized by a fused pyrrole and pyridine ring. The InChI code for this compound is 1S/C9H13NO2.ClH/c11-8(12)9-4-1-2-6-10(9)7-3-5-9;/h1-2H,3-7H2,(H,11,12);1H.

Chemical Reactions Analysis

Indolizines can undergo a variety of chemical reactions. For example, 2-aminoindolizines can be synthesized via the reaction of substituted 2-chloropyridinium bromides with 2-amino-1,1,3-tricyanopropene in the presence of Et3N.

Future Directions

The future directions in the research of indolizines involve the development of new synthetic methodologies that allow the introduction of various substituents at different positions of the indolizine core. This will enable the synthesis of a wider range of indolizine derivatives, potentially leading to the discovery of new biologically active compounds.